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Compound of Interest

Compound Name: Dehydro Mefloquine-d5

Cat. No.: B587915

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized compounds like Dehydro Mefloquine-d5.
While a specific Safety Data Sheet (SDS) for Dehydro Mefloquine-d5 is not readily available,
a comprehensive safety protocol can be established by examining the safety data for the
closely related compound, Mefloquine Hydrochloride, and incorporating best practices for
handling deuterated compounds.

Compound Details:

Property Value

Chemical Name Dehydro Mefloquine-d5

a-2-Pyridinyl-2,8-bis(trifluoromethyl)-4-
Alternate Names o
quinolinemethanol-d5

CAS Number 1246819-32-8[1]
Molecular Formula C17H5D5F6N20[1]
Molecular Weight 377.30[1]

Hazard Identification and Precautionary Measures

Based on the SDS for Mefloquine Hydrochloride, the primary hazard is that it is harmful if
swallowed.[2][3][4] The following precautionary statements are advised:
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e P264: Wash hands and any exposed skin thoroughly after handling.[3]
e P270: Do not eat, drink, or smoke when using this product.[3]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[2]

e P330: Rinse mouth.[3]

o P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

While specific data on skin and eye irritation for Dehydro Mefloquine-d5 is unavailable, it is
prudent to handle the compound as a potential irritant.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure safety.

PPE Category Recommended Equipment

) Chemical safety goggles that meet ANSI Z.87.1
Eye Protection
standards.

Hand Protection Chemically resistant gloves (e.qg., nitrile).

) Alab coat, fully buttoned, with long pants and
Body Protection
closed-toe shoes.

_ _ A dust mask or respirator should be used if
Respiratory Protection , , _ _
there is a risk of generating airborne dust.

Experimental Protocols: Safe Handling and Storage

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.
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e Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.

» As with many organic compounds, protection from light is recommended to prevent
photodegradation.[5] Storing in amber vials is a good practice.[5]

e For long-term storage, refrigeration at 4°C or -20°C is often recommended for deuterated
compounds to maintain isotopic purity.[5]

Handling and Use:

e All handling of Dehydro Mefloquine-d5 powder should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation exposure.

» To prevent isotopic exchange, it is advisable to handle deuterated compounds under an inert
atmosphere, such as nitrogen or argon, especially when preparing solutions.[5]

» Avoid preparing acidic or basic solutions, as these can catalyze deuterium-hydrogen
exchange.[5]

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material, and clean
them thoroughly after use.

Disposal Plan:

o All waste materials, including empty containers, contaminated PPE, and unused product,
should be considered hazardous waste.

» Dispose of chemical waste through a licensed and approved waste management company.

e Do not dispose of Dehydro Mefloquine-d5 down the drain or in regular trash.

Emergency Procedures

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.
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 In case of inhalation: Move the person to fresh air and ensure they are in a position
comfortable for breathing.

« In case of ingestion: Rinse the mouth with water and seek immediate medical attention. Do
not induce vomiting.

Workflow for Safe Handling of Dehydro Mefloquine-
d5
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Safe Handling and Disposal Workflow for Dehydro Mefloquine-d5

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Retrieve Dehydro Mefloquine-d5 from Storage

Weigh and Dispense Compound

Prepare Solution (if applicable) under Inert Atmosphere

Cleanup and Dispog Storage

Clean Equipment and Workspace Return Compound to Secure, Cool, and Dark Storage

Segregate and Label Waste

Dispose of Waste via Authorized Vendor

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dehydro Mefloquine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dehydro-mefloquine-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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